Cas no 33028-97-6 (Benzeneacetic acid, a-methyl-3-phenoxy-, (aS)-)

• Product Name: Benzeneacetic acid, a-methyl-3-phenoxy-, (aS)-
• CAS No: 33028-97-6
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 293996
• PubChem ID: 6604558
• Update Time: 2025-04-19

Benzeneacetic acid, a-methyl-3-phenoxy-, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-3-phenoxy-, (aS)-
• (+)-2-(3-Phenoxyphenyl)propionicacid
• (+)-Fenoprofen
• (S)-2-(3-Phenoxyphenyl)propionic acid
• (S)-Fenoprofen
• Benzeneaceticacid, a-methyl-3-phenoxy-, (S)-
• Hydratropic acid, m-phenoxy-, (+)- (8CI)
• S(+)-Fenoprofen
• S-(+)-Fenoprofen
• (+)-2-(3-Phenoxyphenyl)propionic acid
• BENZENEACETIC ACID, .ALPHA.-METHYL-3-PHENOXY-, (.ALPHA.S)-
• 33028-97-6
• UNII-CR23L7LA3Y
• SCHEMBL4492279
• Hydratropic acid, m-phenoxy-, (+)-
• CHEMBL251463
• CR23L7LA3Y
• Benzeneacetic acid, alpha-methyl-3-phenoxy-, (S)-
• (2S)-2-(3-phenoxyphenyl)propanoic acid
• Fenoprofen, (S)-
• BENZENEACETIC ACID, .ALPHA.-METHYL-3-PHENOXY-, (S)-
• Benzeneacetic acid, alpha-methyl-3-phenoxy-, (alphaS)-

• Inchi： 1S/C15H14O3/c1-11(15(16)17)12-6-5-9-14(10-12)18-13-7-3-2-4-8-13/h2-11H,1H3,(H,16,17)/t11-/m0/s1
• InChI Key： RDJGLLICXDHJDY-NSHDSACASA-N
• SMILES： O(C1C=CC=CC=1)C1=CC=CC(=C1)[C@@H](C(=O)O)C

Computed Properties

• Exact Mass: 242.094
• Monoisotopic Mass: 242.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5A^2